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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298

An In-depth Technical Guide to N-Butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide
(PYR14-TFSI)

Introduction

N-Butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as
PYR14-TFSI, is a room temperature ionic liquid (RTIL).[1] lonic liquids are salts that are liquid
at or near room temperature, and they possess a unique combination of properties including
low volatility, high thermal stability, and high ionic conductivity. PYR14-TFSl is particularly noted
for its wide electrochemical window and high viscosity, making it a significant candidate for
electrochemical applications such as in batteries and supercapacitors, rather than in direct drug
development roles.[1][2][3] This guide provides a detailed overview of its chemical structure,
physicochemical properties, and synthesis for researchers and scientists in materials science
and electrochemistry.

Chemical Structure and Formula

PYR14-TFSI is comprised of a pyrrolidinium cation (N-butyl-N-methylpyrrolidinium, [PYR14]+)
and a bis(trifluoromethylsulfonyl)imide anion ([TFSI]-).

Molecular Formula: C11H20FsN204S2[4][5][6]
Chemical Identifiers:

« CAS Number: 223437-11-4[4][6]
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« SMILES: CCCCIN+]1(C)CCCC1.FC(F)(F)S(=0)(=0)IN-]S(=0)(=0)C(F)(F)F

e InChl: 1S/C9H20N.C2F6N0O4S2/c1-3-4-7-10(2)8-5-6-9-10;3-1(4,5)14(10,11)9-
15(12,13)2(6,7)8/h3-9H2,1-2H3:/q+1;-1
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Caption: Chemical structure of PYR14-TFSI.
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Physicochemical Properties

The properties of PYR14-TFSI make it a suitable electrolyte for various electrochemical

devices. Key quantitative data are summarized below.

Property Value References
Molecular Weight 422.41 g/mol [4115][6]
Appearance Liquid

Melting Point -18 °C [41[5][6]
Density 1.40 g/cm?3 (at 23 °C) [41[5][6]
Viscosity 94.4 cP (at 20 °C) [51[6]

lonic Conductivity

2.12 mS/cm (at 20 °C)

[6]

Electrochemical Window 55V [1][5]
Flash Point 69 °C [4]
Water Solubility Immiscible [4]

Solubility

Miscible with methanol,
acetonitrile, acetone,
dichloromethane, and dimethyl

sulfoxide.

[4]

Experimental Protocols: Synthesis

PYR14-TFSI is typically synthesized via a two-step process involving a precursor synthesis

followed by an anion exchange reaction.[7]

Methodology

Step 1: Precursor Synthesis (Quaternization) The first step is the synthesis of the N-butyl-N-

methylpyrrolidinium iodide ([PYR14][l]) precursor.

o Reagents: 1-methylpyrrolidine and 1-iodobutane are used as starting materials.[7][8] Ethyl

acetate often serves as the solvent.[7]
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e Procedure: 1-methylpyrrolidine is reacted with a slight excess of 1-iodobutane. The reaction
is typically carried out in a round bottom flask with stirring at a controlled temperature (e.g.,
45 °C) for several hours to ensure complete reaction.[7]

e Product: The product, 1-butyl-1-methyl-iodo-pyrrolidinium ([PYR14][l]), is formed as a
precipitate which can then be isolated. The typical yield for this step is around 83%.[7]

Step 2: Anion Exchange (Metathesis) The second step involves exchanging the iodide anion of
the precursor with the desired TFSI anion.

» Reagents: The [PYR14][l] precursor is reacted with Lithium bis(trifluoromethane)sulfonamide
(LITFSI).[7] Water is commonly used as the solvent for this step.[7]

e Procedure: [PYR14][l] is dissolved in water, and a slight excess of LiTFSI is added to the
solution. The reaction results in the formation of PYR14-TFSI and lithium iodide (Lil) as a
byproduct.[7]

 Purification: Since PYR14-TFSI is hydrophobic, it phase-separates from the aqueous
solution containing the Lil byproduct. The PYR14-TFSI layer is then washed multiple times
with deionized water to remove impurities. Further purification can be achieved using
activated carbon and aluminum oxide to remove colored impurities and trace amounts of
reactants.[7] The final product is dried under vacuum to remove any residual water. The
expected yield for this step is approximately 85%.[7]
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Caption: Workflow for the synthesis of PYR14-TFSI.
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Applications in Research and Development

The primary area of application for PYR14-TFSI is in electrochemistry, owing to its favorable
properties as an electrolyte.[9]

o Lithium-ion Batteries: It is extensively studied as a non-flammable and stable electrolyte
component for lithium-ion batteries, enhancing their safety and performance, especially at
high temperatures.[2][10][11]

e Supercapacitors: Its wide electrochemical window and good ionic conductivity make it
suitable for high-voltage electric double-layer capacitors (EDLCs).[2][9]

» Electrodeposition: PYR14-TFSI serves as a medium for the electrodeposition of metals and
conductive polymers, offering a safer alternative to volatile organic solvents.[3]

While the prompt's audience includes drug development professionals, current research
overwhelmingly points to PYR14-TFSI's utility in materials science and energy storage, not
pharmacology or as a direct component in drug delivery systems. The term "prodrug" and
related concepts are not found in the context of PYR14-TFSI in the provided search results.[12]

Safety Information

According to safety data, PYR14-TFSI may cause skin and serious eye irritation.[13] Mixtures
containing PYR14-TFSI and lithium salts like LITFSI can be harmful if swallowed and may
cause severe skin burns and eye damage.[14] Appropriate personal protective equipment,
including gloves and eye protection, should be used when handling this chemical.[15] It should
be stored in a tightly sealed container at room temperature.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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